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Compound of Interest

Compound Name: TAH-19

Cat. No.: B1193663 Get Quote

Initial research indicates a likely misunderstanding in the query for "TAH-19." The designation

"T-AH 19" refers to the USNS Mercy, a hospital ship operated by the United States Navy.[1][2]

There is no readily available scientific literature or public data identifying a compound or

molecule designated "TAH-19" for use in cell-based assays.

The USNS Mercy (T-AH 19) is a vital medical asset for the U.S. military, providing a mobile,

acute surgical medical facility for U.S. combatant forces. It also supports disaster relief and

humanitarian operations globally.[1][2] Its capabilities are comparable to major medical facilities

on land, equipped with multiple operating rooms, a large hospital facility, and various medical

services.[1]

Given the context of the user's request for detailed application notes and protocols for a cell-

based assay, it is probable that "TAH-19" is a misnomer for a different biological molecule or

compound. Without the correct identification of the substance of interest, it is not possible to

provide the requested detailed protocols, data, or pathway diagrams.

Researchers, scientists, and drug development professionals seeking information on a specific

molecule for use in cell-based assays are encouraged to verify the correct nomenclature and

designation of the compound in question. Accurate identification is the crucial first step in

accessing relevant scientific data and protocols.

For general information on conducting cell-based assays, numerous resources are available

that detail methodologies for various experimental goals, such as assessing cytotoxicity,
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proliferation, or specific signaling pathway modulation. These protocols are highly dependent

on the specific cell type and the compound being tested.

It is recommended to consult scientific databases and literature using the correct identifier for

the molecule of interest to obtain accurate and relevant information for designing and executing

cell-based assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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